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Compound of Interest

Compound Name: Aldumastat

Cat. No.: B8070479

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldumastat, also known as GLPG1972 or S201086, is a potent and selective inhibitor of
ADAMTS-5 (A Disintegrin and Metalloproteinase with Thrombospondin Motifs 5), a key enzyme
implicated in the degradation of aggrecan in articular cartilage.[1][2][3] Its role in osteoarthritis
research makes the accurate and consistent preparation of Aldumastat solutions crucial for
obtaining reliable and reproducible experimental results.[1][3] This document provides detailed
protocols for the preparation of Aldumastat stock solutions for both in vitro and in vivo
applications.

Physicochemical Properties and Solubility Data

A summary of the key quantitative data for Aldumastat is presented in the table below for easy
reference.
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Property Value Source
Molecular Formula C20H24F2N40s [4]
Molecular Weight 406.43 g/mol [1][5]
CAS Number 1957278-93-1 [1]
Appearance White to off-white solid [1]
Solubility in DMSO 100 mg/mL (246.04 mM) [1]
Storage of Solid -20°C for 3 years, 4°C for 2 o
years

] -80°C for up to 6 months;
Stock Solution Storage [1]
-20°C for up to 1 month

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution (for in
vitro use)

This protocol describes the preparation of a high-concentration stock solution in Dimethyl
Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media for in vitro experiments.

Materials:

Aldumastat powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Equilibrate Aldumastat: Allow the vial of Aldumastat powder to come to room temperature
before opening to prevent condensation.

Weigh Aldumastat: Accurately weigh the desired amount of Aldumastat powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,
weigh out 40.64 mg of Aldumastat.

o Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed Aldumastat. For a
100 mM solution, if you weighed 40.64 mg, add 1 mL of DMSO.

Aid Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to aid
dissolution.[1] Ensure that the powder is completely dissolved and the solution is clear.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
up to 6 months or at -20°C for up to 1 month.[1][6]

Preparation of a 5 mg/mL Formulation for In Vivo
Studies

For in vivo experiments, a vehicle that is well-tolerated is required. The following protocol,

adapted from manufacturer guidelines, describes the preparation of a 5 mg/mL solution

suitable for oral gavage.[1]

Materials:

Aldumastat powder

DMSO

PEG300 (Polyethylene glycol 300)
Tween-80

Saline (0.9% NaCl)
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o Sterile conical tubes

e \ortex mixer

Procedure:

o Prepare a 50 mg/mL DMSO Stock: First, prepare a concentrated stock solution of
Aldumastat in DMSO at 50 mg/mL.

e Vehicle Formulation: In a sterile conical tube, add the solvents in the following order,
ensuring to mix thoroughly after each addition:

[¢]

10% DMSO (from the 50 mg/mL stock)

40% PEG300

[e]

5% Tween-80

o

45% Saline

[¢]

o Example for 1 mL final volume:

[e]

Add 100 pL of the 50 mg/mL Aldumastat in DMSO stock solution to a tube.

o

Add 400 pL of PEG300 and mix well.

[¢]

Add 50 pL of Tween-80 and mix well.

[¢]

Add 450 pL of Saline to bring the total volume to 1 mL. Mix until a clear solution is
obtained.

o Use Freshly Prepared: It is recommended to prepare this working solution fresh on the day
of use for in vivo experiments.[1] If precipitation occurs, gentle warming and/or sonication
can be used to redissolve the compound.[1]

Diagrams
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In Vivo Formulation
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Caption: Workflow for Aldumastat solution preparation.

Safety Precautions

Aldumastat may cause skin, eye, and respiratory irritation.[4] It is recommended to handle the
compound in a well-ventilated area and to use appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses. Refer to the Safety Data Sheet (SDS)
for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Aldumastat Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8070479#how-to-prepare-aldumastat-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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